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Compound of Interest

Compound Name: Fenuron

Cat. No.: B033495

Introduction

Fenuron is a broad-spectrum phenylurea herbicide primarily used for the control of a wide
range of annual and perennial broadleaf weeds and some grasses. Its mode of action is the
inhibition of photosynthesis at Photosystem Il (PSIl).[1] This document provides detailed
application notes and protocols for researchers, scientists, and drug development professionals
conducting weed control research with fenuron. It covers experimental design, application
procedures, efficacy evaluation, and data presentation, along with mandatory visualizations of
key pathways and workflows.

Chemical and Physical Properties of Fenuron

A thorough understanding of fenuron's properties is crucial for designing effective and safe
research protocols.
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Property Value

Chemical Name 1,1-dimethyl-3-phenylurea
CAS Number 101-42-8

Molecular Formula CoH12N20

Molecular Weight 164.20 g/mol

Appearance White, crystalline solid
Water Solubility 3.85 g/L at 25°C

Mode of Action Photosystem Il inhibitor

Data Presentation: Efficacy of Phenylurea
Herbicides

Quantitative data on the efficacy of fenuron against specific weed species is not readily
available in comprehensive tabular format in the public domain. Therefore, the following tables
present efficacy data for closely related and well-studied phenylurea herbicides, diuron and
linuron, which share the same mode of action as fenuron. This data can serve as a valuable
reference for estimating the potential efficacy of fenuron in research trials.

Table 1: Efficacy of Diuron on Common Broadleaf Weeds
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L % Control
L Application ) Growth
Weed Scientific (Visual
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Species Name . Assessmen L
a.i./ha) 9 Application
Redroot Amaranthus Pre-
) 0.221 80 [2]
Pigweed retroflexus emergence
Redroot Amaranthus Pre-
_ 0.284 95 [2]
Pigweed retroflexus emergence
Common .
Chenopodiu Pre-

Lambsquarter 1.0 >90 [3]
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s

Black Solanum

] ] 0.56 87-96 5-leaf stage [4]
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Table 2: Efficacy of Linuron on Common Broadleaf Weeds

Application % Control
N . Growth
Weed Scientific Rate (L/ha (Visual
. Stage at Reference
Species Name of 400g/L Assessmen L
Application

SC) t)
Redroot Amaranthus Good to Pre-

_ 1.0-15 [1]
Pigweed spp. Excellent emergence
Common

Chenopodiu Good to Pre-
Lambsquarter 1.0-15 [1]
m album Excellent emergence
s
Post-
Common .
Chenopodiu emergence
Lambsquarter 1.1-2.25 Good [5]
m album (up to 4 true
s
leaves)
Black Solanum Pre-

] ] 225-45 Good [5]
Nightshade nigrum emergence
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Experimental Protocols
Pre-Emergence Herbicide Efficacy Trial

This protocol outlines a standard methodology for evaluating the pre-emergence efficacy of

fenuron in a field setting.

Objective: To determine the dose-response relationship of fenuron on target weed species

when applied pre-emergence.
Experimental Design:
e Design: Randomized Complete Block Design (RCBD) with a minimum of four replications.

e Plot Size: Minimum of 2m x 5m to allow for representative weed populations and minimize

edge effects.
e Treatments:

Untreated Control (weedy check)

[e]

[e]

Hand-weeded Control (weed-free check)

o

Fenuron at a range of application rates (e.g., 0.5, 1.0, 2.0, 4.0 kg a.i./ha). Rates should be
selected based on preliminary studies or literature on similar herbicides.

o

A commercial standard herbicide for comparison.
Procedure:

» Site Selection and Preparation: Choose a field with a known history of uniform weed
infestation. Prepare the seedbed according to standard agricultural practices for the intended

crop (if any).
» Herbicide Application:

o Calibrate a research plot sprayer to deliver a precise volume of spray solution (e.g., 200-
400 L/ha).
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o Apply fenuron treatments evenly to the soil surface immediately after planting the crop or
before weed emergence.

o Data Collection:

o Weed Density and Biomass: At 2, 4, and 8 weeks after treatment (WAT), count the number
of individual weed species within a randomly placed quadrat (e.g., 0.25 m2) in each plot.
Harvest the above-ground biomass of each weed species within the quadrat, dry at 70°C
for 72 hours, and record the dry weight.

o Visual Efficacy Assessment: At the same time points, visually assess the percent weed
control for each species on a scale of 0% (no control) to 100% (complete control) relative
to the untreated control.[6]

o Crop Phytotoxicity: If a crop is present, visually assess any injury (e.g., chlorosis, necrosis,
stunting) on a scale of 0% (no injury) to 100% (plant death) at regular intervals.[6]

Post-Emergence Herbicide Efficacy Trial

This protocol is designed to assess the efficacy of fenuron when applied to emerged weeds.

Objective: To evaluate the efficacy of fenuron on emerged target weed species at different
growth stages.

Experimental Design:
» Similar to the pre-emergence trial (RCBD, plot size, replications).
e Treatments:

Untreated Control

[e]

[e]

Fenuron at a range of application rates.

o

A commercial standard post-emergence herbicide.

[¢]

Treatments should be applied at different weed growth stages (e.g., 2-4 leaf stage, 4-6
leaf stage).
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Procedure:

o Site Selection and Weed Establishment: Allow target weeds to emerge and reach the desired
growth stages uniformly across the experimental area.

» Herbicide Application: Apply fenuron treatments to the foliage of the target weeds using a
calibrated sprayer. Ensure thorough coverage.

» Data Collection:
o Visual Efficacy Assessment: Visually assess percent weed control at 1, 2, and 4 WAT.

o Weed Biomass: At 4 WAT, harvest the above-ground biomass of surviving weeds in a
designated area within each plot, dry, and weigh.

Soil Persistence and Residue Analysis

This protocol describes a method for determining the persistence of fenuron in the soil.

Objective: To measure the dissipation rate (half-life) of fenuron in a specific soil type under
field conditions.

Procedure:
» Field Application: Apply fenuron at a known rate to designated plots.
e Soil Sampling:

o Collect soil samples at regular intervals (e.g., 0, 7, 14, 30, 60, and 90 days after
application).

o From each plot, collect multiple soil cores (e.g., 10-15) from the top 0-10 cm and combine
them to form a composite sample.

o Store samples frozen (-20°C) until analysis to prevent further degradation.|[1]

o Sample Extraction and Analysis:
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o Extract fenuron from the soil samples using an appropriate solvent (e.g., acetonitrile or
methanol).

o Analyze the extracts using High-Performance Liquid Chromatography (HPLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS) to quantify the concentration of fenuron.

o Data Analysis: Plot the concentration of fenuron over time and calculate the dissipation half-
life (DTso0) using first-order kinetics.

Mandatory Visualization
Signaling Pathway of Fenuron's Mode of Action

Fenuron inhibits photosynthesis by blocking the electron transport chain in Photosystem II. It
binds to the D1 protein of the PSII complex, specifically at the Qs binding site, thereby
preventing the binding of plastoquinone (PQ).[2][7][8] This blockage halts the flow of electrons,
leading to the production of reactive oxygen species that cause cellular damage and ultimately
plant death.[2][9]
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Fenuron's inhibition of the photosynthetic electron transport chain in Photosystem II.

Experimental Workflow for a Pre-Emergence Herbicide
Trial
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The following diagram illustrates the logical flow of a typical pre-emergence herbicide efficacy
trial.

Start: Site Selection
& Field Preparation

Experimental Design
(RCBD, 4 Reps)

Define Treatments:
- Untreated Control
- Hand-Weeded Control
- Fenuron (Multiple Rates)
- Standard Herbicide

Herbicide Application
(Pre-emergence)

Data Collection
(2, 4, 8 WAT)

Assess:
- Weed Density & Biomass
- Visual Efficacy (% Control)

- Crop Phytotoxicity (%)

Statistical Analysis
(ANOVA, Dose-Response Curves)

Reporting of Results
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Workflow for a pre-emergence herbicide efficacy research trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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